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Compound Name: Molybdenum--rhenium (1/3)

Cat. No.: B15488693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Molybdenum-

Rhenium (Mo-Re) alloys in high-pressure physics experiments, with a focus on their application

as gasket materials in diamond anvil cells (DACs). The exceptional properties of Mo-Re alloys,

including their high strength, ductility, and resistance to extreme temperatures, make them

highly suitable for generating and maintaining ultra-high-pressure environments for scientific

investigation.

Introduction to Mo-Re Alloys for High-Pressure
Applications
Molybdenum-Rhenium alloys are refractory metal alloys that exhibit a unique combination of

properties, making them superior to many traditional materials used in high-pressure

apparatus. The addition of rhenium to molybdenum significantly enhances its ductility and

lowers the ductile-to-brittle transition temperature, which is a critical factor for materials

subjected to the extreme stresses within a diamond anvil cell.[1][2]

Key Advantages of Mo-Re Alloys in High-Pressure Physics:

High Strength and Hardness: Mo-Re alloys can withstand extreme pressures, making them

ideal for containing samples at pressures exceeding 100 GPa.
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Excellent Ductility: The enhanced ductility of Mo-Re alloys allows them to be formed into the

thin gaskets required for diamond anvil cells and to effectively seal the sample chamber.[3]

High-Temperature Stability: These alloys maintain their mechanical properties at elevated

temperatures, which is crucial for high-pressure/high-temperature experiments.[2][3]

Chemical Inertness: Mo-Re alloys are resistant to reaction with a wide variety of chemical

samples, ensuring the integrity of the experiment.

Quantitative Data Summary
The following tables summarize key quantitative data for Mo-Re alloys relevant to their use in

high-pressure experiments.

Table 1: Mechanical and Physical Properties of a Common Mo-Re Alloy (Mo-47.5Re)

Property Value Reference(s)

Density 13.5 g/cm³ [4]

Melting Point 2450 °C [4]

Tensile Strength, Ultimate 1180 MPa [4]

Tensile Strength, Yield 845 MPa [4]

Modulus of Elasticity 365 GPa [4]

Table 2: Recommended Gasket Parameters for High-Pressure Experiments using Rhenium (as

a proxy for Mo-Re alloys)

Target Pressure
Range

Recommended
Pre-indentation
Thickness

Diamond Culet Size
(Typical)

Reference(s)

< 20 GPa 50-60 µm > 300 µm [4]

up to 50 GPa 40-45 µm 200-300 µm [4]

~1 Mbar (100 GPa) 25-30 µm 100-200 µm [4]
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Experimental Protocols
The following protocols provide a detailed methodology for the preparation and use of Mo-Re

alloy gaskets in a diamond anvil cell for high-pressure experiments, such as X-ray diffraction.

Protocol for Mo-Re Gasket Preparation
This protocol outlines the steps for preparing a Mo-Re alloy gasket for use in a diamond anvil

cell.

Materials and Equipment:

Mo-Re alloy foil (e.g., Mo-41Re or Mo-47.5Re) of appropriate thickness (typically 200-250

µm)

Diamond Anvil Cell (DAC)

Spark eroder or laser drilling system

Microscope

Hardened steel tool for handling

Procedure:

Cutting the Gasket: Cut a disc of Mo-Re alloy foil to the appropriate diameter to fit the

diamond anvil cell.

Pre-indentation:

Place the Mo-Re disc between the diamond anvils of the DAC.

Gradually apply pressure to indent the gasket to the desired thickness, as indicated in

Table 2, depending on the target pressure of the experiment. The indentation creates a

cupped area that will support the sample chamber.

Drilling the Sample Chamber:

Remove the pre-indented gasket from the DAC.
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Using a spark eroder or a laser drilling system, create a small hole in the center of the

indented area. The diameter of this hole will define the sample chamber and is typically in

the range of 50-150 µm, depending on the culet size and experimental requirements.

Cleaning: Thoroughly clean the gasket to remove any debris from the drilling process.

Protocol for Sample Loading and High-Pressure
Generation
This protocol describes the process of loading a sample into the prepared Mo-Re gasket and

generating high pressure within the DAC.

Materials and Equipment:

Prepared Mo-Re gasket

Diamond Anvil Cell (DAC)

Sample material

Pressure-transmitting medium (e.g., silicone oil, methanol-ethanol mixture, or a noble gas

like neon or argon)

Ruby microspheres (for pressure calibration)

Microscope with fine manipulators

Gas loading system (if using a gaseous pressure medium)

Procedure:

Gasket Placement: Place the prepared Mo-Re gasket back into the DAC, ensuring the drilled

hole is centered on the diamond culets.

Sample and Ruby Loading:

Under a microscope, carefully place a small amount of the sample material into the

sample chamber (the hole in the gasket).
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Place one or two ruby microspheres next to the sample. These will be used to measure

the pressure inside the chamber via ruby fluorescence spectroscopy.

Loading the Pressure-Transmitting Medium:

For liquid media: Add a small drop of the liquid pressure-transmitting medium to the

sample chamber, ensuring it completely fills the hole and surrounds the sample and ruby.

For gaseous media: Use a high-pressure gas loading system to fill the sample chamber

with the desired gas.

Sealing the Cell: Carefully close the DAC, applying a small initial pressure to seal the sample

chamber.

Pressure Generation: Gradually increase the force on the diamond anvils by tightening the

screws of the DAC. This will compress the gasket and the pressure-transmitting medium,

thereby increasing the pressure on the sample.

Pressure Measurement: At each pressure step, measure the pressure inside the sample

chamber by focusing a laser on a ruby microsphere and analyzing the shift in its

fluorescence spectrum.
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Caption: Workflow for preparing and using a Mo-Re alloy gasket in a high-pressure experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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